Cas no 1213954-33-6 ((S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine)

• Product Name: (S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine
• CAS No: 1213954-33-6
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5018949
• Update Time: 2023-08-24

(S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine
• (1S)-1-[4-(trifluoromethoxy)phenyl]propan-1-amine

• Inchi： 1S/C10H12F3NO/c1-2-9(14)7-3-5-8(6-4-7)15-10(11,12)13/h3-6,9H,2,14H2,1H3/t9-/m0/s1
• InChI Key： ALSSGLWYMLSONR-VIFPVBQESA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@H](CC)N)(F)F

Computed Properties

• Exact Mass: 219.087
• Monoisotopic Mass: 219.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2